Cas no 1214348-76-1 (2-Chloro-3'-fluorobiphenyl-4-ol)

• Product Name: 2-Chloro-3'-fluorobiphenyl-4-ol
• CAS No: 1214348-76-1
• MF: C₁₂H₈ClFO
• MW: 222.642725944519
• CID: 4998188
• Update Time: 2025-06-09

2-Chloro-3'-fluorobiphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3'-fluorobiphenyl-4-ol
• 3-chloro-4-(3-fluorophenyl)phenol

• Inchi： 1S/C12H8ClFO/c13-12-7-10(15)4-5-11(12)8-2-1-3-9(14)6-8/h1-7,15H
• InChI Key： WMOQHWIPZDABMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C=1)F)O

Computed Properties

• Exact Mass: 222.025
• Monoisotopic Mass: 222.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2

Additional information on 2-Chloro-3'-fluorobiphenyl-4-ol

Professional Introduction to 2-Chloro-3'-fluorobiphenyl-4-ol (CAS No. 1214348-76-1)

2-Chloro-3'-fluorobiphenyl-4-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1214348-76-1, belongs to the biphenyl derivatives family, which are widely studied for their potential applications in drug development and advanced material synthesis.

The molecular structure of 2-Chloro-3'-fluorobiphenyl-4-ol consists of two benzene rings connected at the ortho position, with a chlorine substituent at the 2-position and a fluorine atom at the 3'-position. The hydroxyl group (-OH) is located at the 4-position of one of the benzene rings. This specific arrangement of functional groups makes the compound a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, research on biphenyl derivatives has expanded considerably, driven by their promising biological activities and structural diversity. The presence of both chlorine and fluorine atoms in 2-Chloro-3'-fluorobiphenyl-4-ol enhances its reactivity, making it a valuable building block for further chemical modifications. These modifications can lead to the synthesis of more complex molecules with tailored properties for specific applications.

One of the most compelling aspects of 2-Chloro-3'-fluorobiphenyl-4-ol is its potential as a precursor in medicinal chemistry. Fluorinated aromatic compounds are known for their improved metabolic stability, bioavailability, and binding affinity to biological targets. For instance, studies have shown that fluorine atoms can enhance the potency of drug candidates by influencing their electronic distribution and hydrophobicity. The chlorine substituent further contributes to this property profile by participating in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions.

The pharmaceutical industry has been particularly interested in developing new therapeutic agents based on biphenyl scaffolds. 2-Chloro-3'-fluorobiphenyl-4-ol serves as a key intermediate in synthesizing small-molecule inhibitors targeting various disease pathways. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Beyond pharmaceuticals, 2-Chloro-3'-fluorobiphenyl-4-ol has shown promise in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The combination of chlorine and fluorine atoms can influence the electron affinity and charge transport properties of materials derived from this compound, making it an attractive candidate for developing next-generation electronic components.

The synthesis of 2-Chloro-3'-fluorobiphenyl-4-ol typically involves multi-step organic reactions starting from commercially available biphenyl derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and fluoro substituents with high selectivity and yield. These synthetic strategies highlight the compound's importance as a versatile intermediate in modern organic chemistry.

In conclusion, 2-Chloro-3'-fluorobiphenyl-4-ol (CAS No. 1214348-76-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable asset for researchers seeking to develop novel drugs and advanced materials. As ongoing research continues to uncover new applications for biphenyl derivatives, compounds like this are expected to play an increasingly important role in scientific innovation.